tert-butyl 2-[(2-hydroxypropyl)amino]acetate
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Overview
Description
“tert-butyl 2-[(2-hydroxypropyl)amino]acetate” is an organic chemical compound with the CAS Number: 1183769-66-5 . It has a molecular weight of 189.25 . It is in liquid form .
Molecular Structure Analysis
The Inchi Code for “this compound” is1S/C9H19NO3/c1-7(11)5-10-6-8(12)13-9(2,3)4/h7,10-11H,5-6H2,1-4H3
. This code provides a standard way to encode the compound’s molecular structure and formula. Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 189.25 . The compound is stored at a temperature of 4 degrees Celsius .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-[(2-hydroxypropyl)amino]acetate involves the reaction of tert-butyl glycinate with 2-chloro-1-propanol in the presence of a base, followed by the reaction of the resulting intermediate with sodium hydroxide and 2-hydroxypropylamine.", "Starting Materials": [ "tert-butyl glycinate", "2-chloro-1-propanol", "base", "sodium hydroxide", "2-hydroxypropylamine" ], "Reaction": [ "Step 1: tert-butyl glycinate is reacted with 2-chloro-1-propanol in the presence of a base to form tert-butyl 2-chloro-1-(tert-butoxycarbonyl)amino)propan-1-ol intermediate.", "Step 2: The intermediate is then reacted with sodium hydroxide and 2-hydroxypropylamine to form tert-butyl 2-[(2-hydroxypropyl)amino]acetate." ] } | |
CAS No. |
1183769-66-5 |
Molecular Formula |
C9H19NO3 |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
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